Ethyl 5-(4-bromophenyl)-1-ethyl-1H-pyrazole-3-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been documented. For instance, Ethyl 5-(4-Bromophenyl)-4-methyl-1H-pyrrole-2-carboxylate was synthesized through a sequence converting an oxime-substituted pyrrolidine into a trisubstituted pyrrole structure . The synthetic route was based on a double chlorination of the pyrrolidine substrate followed by the base-induced formation of both an imine and a nitrile oxide functionality .properties
CAS RN |
1020236-41-2 |
|---|---|
Molecular Formula |
C14H15BrN2O2 |
Molecular Weight |
323.18 g/mol |
IUPAC Name |
ethyl 5-(4-bromophenyl)-1-ethylpyrazole-3-carboxylate |
InChI |
InChI=1S/C14H15BrN2O2/c1-3-17-13(10-5-7-11(15)8-6-10)9-12(16-17)14(18)19-4-2/h5-9H,3-4H2,1-2H3 |
InChI Key |
CFGNBNPGULLJHI-UHFFFAOYSA-N |
SMILES |
CCN1C(=CC(=N1)C(=O)OCC)C2=CC=C(C=C2)Br |
Canonical SMILES |
CCN1C(=CC(=N1)C(=O)OCC)C2=CC=C(C=C2)Br |
Origin of Product |
United States |
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![5-Chloro-2-phenylthiazolo[5,4-b]pyridine](/img/structure/B3183594.png)
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